1-[3,3-Dimethyl-1-(propan-2-yloxy)cyclobutyl]methanamine hydrochloride

• CAS No.: 2839139-71-6
• Molecular Formula: C10H22ClNO
• Molecular Weight: 207.74 g/mol
• IUPAC Name: (3,3-dimethyl-1-propan-2-yloxycyclobutyl)methanamine;hydrochloride
• InChI: InChI=1S/C10H21NO.ClH/c1-8(2)12-10(7-11)5-9(3,4)6-10;/h8H,5-7,11H2,1-4H3;1H
• InChI Key: SRSGELPSJVRKDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1(CC(C1)(C)C)CN.Cl

Description

1-[3,3-Dimethyl-1-(propan-2-yloxy)cyclobutyl]methanamine hydrochloride is a chemical compound with a unique structure that includes a cyclobutyl ring substituted with a methanamine group and an isopropoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3,3-Dimethyl-1-(propan-2-yloxy)cyclobutyl]methanamine hydrochloride typically involves the reaction of 1-(propan-2-yloxy)cyclobutylmethanamine with hydrochloric acid to form the hydrochloride salt. The reaction conditions often include:

Temperature: Controlled to ensure optimal reaction rates.

Solvent: Commonly used solvents include water or ethanol.

Purity: The product is purified through recrystallization or other purification techniques to achieve high purity levels.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. Techniques such as continuous flow reactors and automated synthesis may be employed to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

1-[3,3-Dimethyl-1-(propan-2-yloxy)cyclobutyl]methanamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different amine derivatives.

Substitution: The methanamine group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted amines.

Scientific Research Applications

1-[3,3-Dimethyl-1-(propan-2-yloxy)cyclobutyl]methanamine hydrochloride has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[3,3-Dimethyl-1-(propan-2-yloxy)cyclobutyl]methanamine hydrochloride involves its interaction with specific molecular targets. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride: A similar compound used in peptide synthesis and crosslinking reactions.

1-(Naphthalen-1-yloxy)-3-(propan-2-ylamino)propan-2-ol hydrochloride: Another compound with a similar structure but different functional groups.

Uniqueness

1-[3,3-Dimethyl-1-(propan-2-yloxy)cyclobutyl]methanamine hydrochloride is unique due to its specific cyclobutyl ring structure and the presence of both methanamine and isopropoxy groups. This combination of features imparts distinct chemical and biological properties, making it valuable for various research applications.